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Compound of Interest

7-Methyl-1-benzofuran-2-
Compound Name:
carboxylic acid

Cat. No.: B169774

An In-depth Technical Guide to the Safety and Handling of 7-Methyl-1-benzofuran-2-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 7-
Methyl-1-benzofuran-2-carboxylic acid (CAS No: 17349-64-3). The information is compiled
from multiple safety data sheets to ensure a thorough understanding of the potential hazards
and the necessary precautions for safe laboratory use.

Hazard Identification and Classification

7-Methyl-1-benzofuran-2-carboxylic acid is classified as a hazardous substance. The
following tables summarize its GHS classification and associated hazard and precautionary
statements.

Table 1: GHS Classification
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Classification Category
Skin Irritation Category 2
Serious Eye Irritation Category 2 / 2A

Specific target organ toxicity — single exposure
) o Category 3
(Respiratory tract irritation)

Sources:[1][2][3][4]

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[1][3][4]
Causes serious eye irritation.

H319
[11[3][4]
May cause respirato

H335 Y P i

irritation.[1][3][4]

Precautionary (Prevention)

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp
ray.[1][3]

Wash skin thoroughly after

P264 _

handling.[3]

Use only outdoors or in a well-
P271 _

ventilated area.[1][3]

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[3]

Precautionary (Response)

P302+P352

IF ON SKIN: Wash with plenty
of water.[1][3]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[1][3]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][3]

P312

Call a POISON CENTER or

doctor if you feel unwell.[3][5]

P319

Get medical help if you feel

unwell.[1]
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If skin irritation occurs: Get

P332+P313 ) ) )
medical advice/attention.[3][5]
If eye irritation persists: Get
P337+P313 medical advice/attention.[3][5]
[6]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1][3]
Store in a well-ventilated
Precautionary (Storage) P403+P233 place. Keep container tightly
closed.[1][3]
P405 Store locked up.[1][3]
Dispose of contents/container
to an appropriate treatment
Precautionary (Disposal) P501 and disposal facility in

accordance with applicable

laws and regulations.[1][3]

Sources:[1][2][3][4][5][6]

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of this specific compound.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C10HsO3[1][7]
Molecular Weight 176.17 g/mol [1][7]
Appearance No Data Available
Melting Point 222-225 °C
Boiling Point No Data Available
Solubility No Data Available
CAS Number 17349-64-3[1]

Experimental Protocols for Hazard Determination

While the specific studies for 7-Methyl-1-benzofuran-2-carboxylic acid are not publicly
available, the hazard classifications are typically determined using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

o Skin Irritation (OECD TG 439): This in vitro test uses reconstructed human epidermis to
assess the potential of a substance to cause skin irritation. The test chemical is applied
topically to the tissue model, and cell viability is measured after a specific exposure period. A
reduction in viability below a certain threshold indicates an irritant potential, corresponding to
GHS Category 2.

e Serious Eye Irritation (OECD TG 492): This is another in vitro method using reconstructed
human cornea-like epithelium. It evaluates the potential of a substance to cause serious eye
damage. Similar to the skin irritation test, the chemical is applied to the tissue surface, and
cell viability is assessed. A significant decrease in viability suggests the substance is an eye
irritant (GHS Category 2).

e Specific Target Organ Toxicity — Single Exposure (Respiratory Irritation): This classification is
often based on a combination of evidence, including human data (if available), animal
studies (e.g., OECD TG 403 for acute inhalation toxicity), and in vitro testing. For respiratory
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irritation, evidence may include observations of respiratory tract pathology in animal studies
or specific mechanisms of action that suggest an irritant effect.

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.

Table 4: Eirst Aid E |

Exposure Route Procedure

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
Inhalation artificial respiration and consult a doctor

immediately. Get medical help if you feel unwell.

[1]3]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. If skin

irritation occurs, consult a doctor.[1][2][8]

Rinse with pure water for at least 15 minutes,

holding the eyelids open. Remove contact
Eye Contact ] )

lenses if present and easy to do. Continue

rinsing and consult a doctor.[1][2][8]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1][2][9]

Sources:[1][2][3][8][9]

Exposure Event Immediate Response Medical Attention
If symptoms persist

Accidental Exposure Assess Situation Remove from Exposure Administer First Aid | or exposure is severe  [SSEE@IERETE Provide SDS to
(Inhalation, Skin, Eye, Ingestion) Ensure Scene is Safe (Fresh Air / Decontaminate) (See Table 4) Medical Attention Medical Personnel
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Caption: Workflow for first aid response following accidental exposure.

Firefighting and Accidental Release Measures

ble 5: Fi | Soill

Measure

Protocol

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam.[1][5][10]

Specific Hazards

Thermal decomposition can lead to the release
of irritating gases and vapors, such as carbon

monoxide and carbon dioxide.[5]

Firefighter Protection

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1][5][9]

Personal Precautions

Avoid dust formation. Use personal protective
equipment (PPE), including chemical-
impermeable gloves and safety goggles. Ensure
adequate ventilation. Evacuate personnel to
safe areas and keep people away from and
upwind of the spill.[1][2][11]

Environmental Precautions

Prevent product from entering drains or

waterways.[2][11]

Containment & Cleanup

Sweep up the material, place it in a suitable,
closed container for disposal. Avoid creating
dust.[2][11]

Sources:[1][2][5][9][10][11]

Handling, Storage, and Personal Protection

Adherence to proper handling and storage procedures is essential to minimize risk.

Table 6: Handling, Storage, and PPE
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Aspect

Recommendation

Handling

Handle in accordance with good industrial
hygiene and safety practices.[5][11] Avoid
contact with skin, eyes, and clothing.[12] Avoid
breathing dust.[1] Use only in a well-ventilated
area or under a chemical fume hood.[1] Wash

hands thoroughly after handling.[12]

Storage

Store in a cool, dry, and well-ventilated place.[1]
[5] Keep the container tightly closed.[1][5] Store
locked up.[1][3][13]

Eye/Face Protection

Wear tightly fitting safety goggles or a face
shield (EN 166 or NIOSH approved).[1][11]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[1]
[10]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with a

particle filter (NIOSH or EN 149 approved).[1]
[10]

Engineering Controls

Ensure adequate ventilation, especially in
confined areas. A local exhaust ventilation
system is recommended. Set up emergency

exits and eyewash stations.[1][11]

Sources:[1][3][13][5][10][11][12]
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Caption: A standard workflow for safe chemical handling in a laboratory.
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Stability and Reactivity

Understanding the chemical stability and reactivity is key to safe storage and handling.

Table 7: Stability and Reactivity Profile

Parameter Description

Reactivit No specific reactivity data is available. Generally
eactivi
Y stable under normal conditions.[12]

Chemical Stabilit Stable under recommended storage conditions
emical Stabili
Y (cool, dry, well-ventilated).[9]

Possibility of Hazardous Reactions None reported under normal processing.[9][12]

No specific data available, but generally, avoid

Conditions to Avoid creating dust and exposure to incompatible
materials.
Incompatible Materials Strong oxidizing agents.[9][14]

Carbon oxides (CO, CO2) upon combustion.[5]

Hazardous Decomposition Products
[91[14]

Sources:[5][9][12][14]

Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available in the consulted safety
data sheets. The primary health effects are irritation to the skin, eyes, and respiratory system
upon direct contact or inhalation.[1][3]

» Chronic Toxicity: No data is available regarding long-term exposure effects, carcinogenicity,
mutagenicity, or reproductive toxicity.[9]

Ecological Information
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» Ecotoxicity: No quantitative data is available. It is advised to prevent the substance from
entering the environment as the effects on aquatic life are unknown.[2][11]

e Persistence and Degradability: No data available.

e Bioaccumulative Potential: No data available.

This guide is intended for informational purposes and should be used in conjunction with an
official Safety Data Sheet (SDS) provided by the supplier. Always perform a risk assessment
before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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